6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-cyclopropyl-2-[[1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C19H29N3O3/c23-18-4-3-17(16-1-2-16)20-22(18)13-15-5-9-21(10-6-15)14-19(24)7-11-25-12-8-19/h3-4,15-16,24H,1-2,5-14H2
• InChI Key: TUFFMRKDWLUGCW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC3CCN(CC3)CC4(CCOCC4)O
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C19H29N3O3 and its molecular weight is 347.459. The purity is usually 95%.
BenchChem offers high-quality 6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Significance

• Synthesis and Crystal Structure Studies : A study detailed the synthesis and crystal structure of a novel bioactive heterocycle, demonstrating its significance for structural characterization and molecular modeling in biological studies. This insight underlines the importance of understanding the structural aspects of similar compounds for their potential biological applications (N. R. Thimmegowda et al., 2009).

• Discovery of Histamine H3 Receptor Inverse Agonist : Another research highlighted the design and synthesis of cyclopropyl-4,5-dihydropyridazin-3-one phenoxypiperidine analogs, leading to the identification of a potent H3R antagonist with cognitive-enhancing and wake-promoting activity. This demonstrates the therapeutic potential of such compounds in cognitive disorders (R. Hudkins et al., 2014).

• Antibacterial Agent Synthesis : A synthesis study on 1-cyclopropyl- and 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives revealed their potential as potent antibacterial agents, indicating the relevance of structural modifications in enhancing biological activity (T. Miyamoto et al., 1987).

Structural Characterization and Chemical Properties

• Conformational Studies : Research on conformationally constrained butyrophenones emphasized the importance of the structural analysis for antipsychotic drug development, showcasing the potential applications of similar compounds in addressing psychiatric conditions (E. Raviña et al., 2000).

• Synthesis of Amide Derivatives of Quinolone : A study on the synthesis of amide derivatives of quinolone and their antimicrobial studies highlighted the relevance of such compounds in developing new antimicrobial agents, indicating a broad spectrum of potential applications for structurally similar compounds (N. Patel et al., 2007).